Cas no 189287-30-7 (Methyl 4,4,4-trifluorocrotonate)

• Product Name: Methyl 4,4,4-trifluorocrotonate
• CAS No: 189287-30-7
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• CID: 2921268
• PubChem ID: 5371282
• Update Time: 2025-04-21

Methyl 4,4,4-trifluorocrotonate Chemical and Physical Properties

Names and Identifiers

• 189287-30-7
• (E)-methyl 4,4,4-trifluorobut-2-enoate
• SCHEMBL321329
• Methyl 4,4,4-trifluorocrotonate
• Methyl (2E)-4,4,4-trifluoro-2-butenoate
• AKOS005063432
• DB-031937
• MS-20548
• Methyl4,4,4-trifluorocrotonate
• Methyl(E)-4,4,4-trifluorobut-2-enoate
• methyl (E)-4,4,4-trifluorobut-2-enoate
• STL556875
• 2-Butynoic acid 4,4,4-trifluoro methyl ester
• methyl (2E)-4,4,4-trifluorobut-2-enoate
• Methyl (2E)-4,4,4-trifluoro-2-butenoate #
• MFCD00077567
• BBL103066
• SCHEMBL321328
• 85694-31-1

• MDL： MFCD00077567
• Inchi： 1S/C5H5F3O2/c1-10-4(9)2-3-5(6,7)8/h2-3H,1H3/b3-2+
• InChI Key： DMMZYYLXAGRBDO-NSCUHMNNSA-N
• SMILES： FC(/C=C/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 154.02416388Da
• Monoisotopic Mass: 154.02416388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų